Cas no 315692-86-5 (3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid)

• Product Name: 3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid
• CAS No: 315692-86-5
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD02324525
• CID: 1071842
• Update Time: 2025-06-15

3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-isoxazol-4-ylmethoxy)-benzoic acid
• 3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid

• MDL： MFCD02324525
• Inchi： 1S/C13H13NO4/c1-8-12(9(2)18-14-8)7-17-11-5-3-4-10(6-11)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： NSODFQJPVJFTLK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CC1C(C)=NOC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Security Information

• HazardClass：IRRITANT

Additional information on 3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid

Comprehensive Overview of 3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid (CAS No. 315692-86-5)

3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid (CAS No. 315692-86-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isoxazole and benzoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a 3,5-dimethylisoxazole group with a methoxybenzoic acid backbone, offers distinct chemical properties that make it valuable for drug discovery and material science applications.

The growing interest in 3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid is driven by its potential role in modulating biological pathways. Researchers are exploring its applications in designing enzyme inhibitors and receptor agonists, particularly in the context of metabolic disorders and inflammatory diseases. The compound's CAS No. 315692-86-5 is frequently referenced in patent literature, highlighting its industrial relevance. Recent studies have also investigated its utility in green chemistry initiatives, aligning with the global push for sustainable synthetic methodologies.

From a structural perspective, the isoxazole ring in 3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid contributes to its stability and bioavailability, making it a preferred scaffold in medicinal chemistry. The methoxybenzoic acid component enhances its solubility and interaction with biological targets. These features address common challenges in drug development, such as poor pharmacokinetics and low target specificity, which are frequently searched topics in pharmaceutical forums and academic databases.

In the agrochemical sector, derivatives of 3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid are being evaluated for their herbicidal and fungicidal properties. The compound's ability to interfere with plant metabolic enzymes has sparked interest in developing next-generation crop protection agents. This aligns with current trends in precision agriculture, where users often search for eco-friendly pesticides and biodegradable formulations.

Synthetic accessibility is another advantage of CAS No. 315692-86-5. Modern catalysis techniques, including microwave-assisted synthesis and flow chemistry, have been employed to optimize its production. These methods reduce reaction times and improve yields, addressing the demand for cost-effective chemical processes—a hot topic in industrial chemistry discussions.

Analytical characterization of 3-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and confirm structural integrity, critical for regulatory compliance in pharmaceutical applications. The compound's spectral data is often requested in research communities, reflecting its importance in quality control protocols.

Future research directions for 315692-86-5 may explore its incorporation into metal-organic frameworks (MOFs) or nanocarrier systems, leveraging its functional groups for advanced material design. Such innovations could bridge gaps in targeted drug delivery—a trending search query among biomedical professionals. As interdisciplinary studies progress, this compound is poised to remain a focal point in both academic and industrial settings.